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Introduction
TPI 287 is a novel, third-generation taxane analogue with the significant advantage of being

able to penetrate the blood-brain barrier (BBB).[1][2] Unlike other taxanes such as paclitaxel

and docetaxel, TPI 287 is not a substrate for P-glycoprotein efflux pumps, allowing for greater

accumulation in the central nervous system.[1][3] This characteristic makes it a promising

candidate for the treatment of primary and metastatic brain cancers. While direct applications in

veterinary medicine for spontaneous diseases in companion animals are not yet established,

extensive preclinical studies in various animal models have been conducted to support its

development for human oncology. These studies provide valuable data and protocols for

researchers investigating microtubule-stabilizing agents in veterinary and comparative

oncology.

Mechanism of Action
TPI 287 functions as a microtubule-stabilizing agent, similar to other drugs in the taxane class.

[1][3] It binds to the β-tubulin subunit of microtubules, which are essential components of the

cytoskeleton involved in cell division (mitosis), intracellular transport, and maintenance of cell

shape.[1][4] By stabilizing the microtubules, TPI 287 prevents their dynamic instability, which is

necessary for the separation of chromosomes during mitosis. This disruption of microtubule

dynamics leads to cell cycle arrest and ultimately apoptosis (programmed cell death) in rapidly

dividing cells, such as cancer cells.[1][5]
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In the context of neurodegenerative diseases like Alzheimer's, which are characterized by the

destabilization of microtubules due to tau protein abnormalities, TPI 287's ability to stabilize

microtubules has also been investigated.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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